Cas no 878692-49-0 (4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 878692-49-0
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 6368215
• PubChem ID: 6491113
• Update Time: 2025-05-26

4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• 4-{1-[3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• AKOS000714386
• 1-allyl-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 878692-49-0
• F3243-0991
• AB00770056-01
• Z237648548
• AKOS016316737
• 4-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one

• Inchi： 1S/C24H27N3O2/c1-3-13-26-17-19(16-23(26)28)24-25-20-10-5-6-11-21(20)27(24)14-8-15-29-22-12-7-4-9-18(22)2/h3-7,9-12,19H,1,8,13-17H2,2H3
• InChI Key： IKVQLQFJKPHEQN-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCCOC2C=CC=CC=2C)CN1CC=C

Computed Properties

• Exact Mass: 389.21032711g/mol
• Monoisotopic Mass: 389.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-{1-3-(2-methylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

Compound CAS No 878692-49-0: 4-{1-[3-(2-Methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

The compound with CAS No 878692-49-0, named 4-{1-[3-(2-Methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one, is a complex organic molecule with a unique structure that combines several functional groups and aromatic systems. This compound has garnered attention in the scientific community due to its potential applications in drug discovery and material science. The molecule's structure is characterized by a benzodiazole ring, a pyrrolidinone ring, and a vinyl group, which contribute to its versatile chemical properties.

Recent studies have focused on the benzodiazole moiety of this compound, highlighting its role in enhancing the molecule's stability and reactivity. Benzodiazoles are known for their ability to act as both electron-deficient and electron-rich aromatic systems, depending on the substituents attached. In this case, the presence of the 3-(2-methylphenoxy)propyl group further modulates the electronic properties of the benzodiazole ring, making it a promising candidate for various chemical reactions.

The pyrrolidinone ring in the compound adds another layer of complexity to its structure. Pyrrolidinones are five-membered lactams that are commonly found in bioactive molecules due to their ability to form hydrogen bonds and participate in π-interactions. The substitution pattern of this pyrrolidinone ring, particularly the presence of the vinyl group (propenyl group), influences its solubility, stability, and interactions with biological systems.

One of the most intriguing aspects of this compound is its potential as a building block for drug development. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with specific pharmacological properties. For instance, the benzodiazole moiety has been linked to anti-inflammatory and antioxidant activities, while the pyrrolidinone ring contributes to membrane permeability and metabolic stability.

Recent advancements in synthetic chemistry have also made it possible to synthesize this compound with higher efficiency and purity. The synthesis typically involves multi-step reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in several areas. In the field of materials science, it has been investigated as a precursor for advanced materials such as polymers and coordination compounds. Its ability to form supramolecular assemblies through π–π interactions makes it a valuable component in self-assembling systems.

Furthermore, studies have explored the compound's potential as an inhibitor of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The benzodiazole moiety has been shown to bind effectively to enzyme active sites, suggesting its role as a lead compound for drug design.

The structural complexity of CAS No 878692-49-0 also makes it an attractive candidate for studying molecular recognition and host-guest chemistry. Researchers have utilized its unique shape and electronic properties to design sensors for detecting environmental pollutants and biological molecules.

In conclusion, CAS No 878692-49-0 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. Its combination of functional groups and aromatic systems positions it as a valuable tool in both academic research and industrial development.